![molecular formula C10H14N2O6 B1609538 methyl 2-[(2S,5S)-5-(2-methoxy-2-oxoethyl)-3,6-dioxopiperazin-2-yl]acetate CAS No. 193287-70-6](/img/structure/B1609538.png)
methyl 2-[(2S,5S)-5-(2-methoxy-2-oxoethyl)-3,6-dioxopiperazin-2-yl]acetate
Overview
Description
Methyl 2-[(2S,5S)-5-(2-methoxy-2-oxoethyl)-3,6-dioxopiperazin-2-yl]acetate is a compound found in nature and is used in a variety of scientific research applications. It is a type of piperazine derivative and is a key ingredient in many pharmaceuticals and other products. This compound has a wide range of biochemical and physiological effects, and is used in a variety of laboratory experiments.
Scientific Research Applications
Novel Annelated 2-Oxopiperazines Synthesis The compound is utilized in the synthesis of novel annelated 2-oxopiperazines, demonstrating the interaction of methyl (3-oxopiperazin-2-ylidene) acetate with N-arylmaleimides. This process yields previously undescribed compounds, highlighting the compound's role in expanding the diversity of heterocyclic chemistry (Svetlana et al., 2015).
C-Ribonucleosides Synthesis Methyl 2-[4-methoxycarbonyl-5-(β-D-ribofuranosyl)-1H-pyrazolyl-3]-acetate, a derivative, serves as an intermediate in synthesizing pyrazolo[4,3-c]pyridine C-ribonucleosides. These nucleosides relate to 7-substituted 3-deazaxanthosine and -guanosine analogs, indicating its importance in nucleoside analog development (M. Prhavc & J. Kobe, 1996).
2,5-Diazabicyclo[2.2.2]octanes Synthesis Starting from (S)-aspartate, a related derivative was synthesized and used in a four-step synthesis to produce bicyclic mixed acetals. This study underscores the compound's utility in generating complex bicyclic structures and exploring the cyclization process's diastereoselectivity (Ralph Holl et al., 2008).
Heterocyclic Compounds Study In another study, the compound's derivatives were synthesized and their tautomerism explored. This work contributes to understanding the chemical behavior of similar compounds in solution, vital for designing drugs with specific properties (H. Ochi et al., 1976).
Phenylacetic Acid Derivatives Production Curvularia lunata culture produced phenylacetic acid derivatives and 4-epiradicinol, using similar compounds. These findings offer insights into the biosynthetic potential of fungi, presenting opportunities for natural product discovery and synthetic biology applications (Gouri B. Varma et al., 2006).
properties
IUPAC Name |
methyl 2-[(2S,5S)-5-(2-methoxy-2-oxoethyl)-3,6-dioxopiperazin-2-yl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O6/c1-17-7(13)3-5-9(15)12-6(10(16)11-5)4-8(14)18-2/h5-6H,3-4H2,1-2H3,(H,11,16)(H,12,15)/t5-,6-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZHMNVMJPZELJH-WDSKDSINSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1C(=O)NC(C(=O)N1)CC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C[C@H]1C(=O)N[C@H](C(=O)N1)CC(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00428604 |
Source
|
| Record name | AC1OLRAB | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00428604 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-[(2S,5S)-5-(2-methoxy-2-oxoethyl)-3,6-dioxopiperazin-2-yl]acetate | |
CAS RN |
193287-70-6 |
Source
|
| Record name | AC1OLRAB | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00428604 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
